Cas no 2228733-37-5 (3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2228733-37-5
• MF: C₉H₁₀ClFO₄S
• MW: 268.689704418182
• CID: 6425972
• PubChem ID: 165977786
• Update Time: 2025-11-01

3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride
• EN300-2002582
• 2228733-37-5

• Inchi： 1S/C9H10ClFO4S/c1-3-15-8-5-6(16(11,12)13)4-7(10)9(8)14-2/h4-5H,3H2,1-2H3
• InChI Key： RFQUBZDUHYWYLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC)OCC)S(=O)(=O)F

Computed Properties

• Exact Mass: 267.9972358g/mol
• Monoisotopic Mass: 267.9972358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride

Introduction to 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride (CAS No: 2228733-37-5)

3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2228733-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylfluoride derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of multiple functional groups, including a chloro substituent, ethoxy, methoxy, and a sulfonyl fluoride moiety, makes it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride contribute to its unique chemical properties. The sulfonyl fluoride group is particularly noteworthy, as it can undergo various transformations under controlled conditions, making it a useful tool for constructing biologically active scaffolds. For instance, the sulfonyl fluoride can be hydrolyzed to form a sulfonic acid or converted into other derivatives such as sulfonamides, which are prevalent in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonylfluoride compounds due to their potential applications in drug discovery. The compound 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride has been explored in several synthetic pathways that aim to create new pharmacophores with improved biological activity. One notable area of research involves its use in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The chloro and methoxy groups in this molecule provide opportunities for further functionalization, allowing chemists to tailor the properties of the final product to specific therapeutic needs.

Moreover, the ethoxy group in 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride plays a significant role in modulating the compound's solubility and metabolic stability. This characteristic is particularly important when designing drugs intended for oral administration or other routes of delivery. Researchers have leveraged this property to develop prodrugs that release active pharmaceutical ingredients under physiological conditions, enhancing bioavailability and reducing side effects.

Recent advancements in computational chemistry have also facilitated the study of 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride and its derivatives. Molecular modeling techniques have been employed to predict the binding modes of this compound with target enzymes and receptors, providing insights into its potential pharmacological effects. These studies have revealed that modifications to the substituents on the benzene ring can significantly alter the compound's affinity and selectivity, guiding the design of more effective therapeutic agents.

The synthesis of 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. For example, catalytic fluorination techniques have been optimized to introduce the sulfonyl fluoride group with high precision, minimizing unwanted byproducts. These improvements have made it feasible to explore more complex derivatives of this compound without prohibitive experimental challenges.

In addition to its pharmaceutical applications, 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride has shown promise in agrochemical research. Sulfonylfluoride derivatives are known for their herbicidal properties, and this compound has been investigated as a precursor for developing new crop protection agents. The ability to modify its structure allows scientists to fine-tune its activity against specific weeds while maintaining safety for crops and non-target organisms.

The future prospects for 3-chloro-5-ethoxy-4-methoxybenzene-1-sulfonyl fluoride are bright, with ongoing research uncovering new applications and synthetic strategies. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in the development of innovative chemical solutions across multiple industries. The combination of its structural versatility and functional reactivity ensures that it will remain a cornerstone of synthetic chemistry for years to come.